Cas no 2680693-05-2 (benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate)
benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680693-05-2
- benzyl N-[5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-yl]carbamate
- EN300-28301291
- benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate
-
- Inchi: 1S/C16H11FN4O4S/c17-13-8-11(21(23)24)6-7-12(13)14-19-20-15(26-14)18-16(22)25-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,18,20,22)
- InChI Key: XJASHWZVTIQOJI-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1C1C=CC(=CC=1F)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 374.04850418g/mol
- Monoisotopic Mass: 374.04850418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 138Ų
benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28301291-1g |
benzyl N-[5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-yl]carbamate |
2680693-05-2 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28301291-5g |
benzyl N-[5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-yl]carbamate |
2680693-05-2 | 5g |
$3520.0 | 2023-09-07 | ||
| Enamine | EN300-28301291-10g |
benzyl N-[5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-yl]carbamate |
2680693-05-2 | 10g |
$5221.0 | 2023-09-07 | ||
| Enamine | EN300-28301291-0.05g |
benzyl N-[5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-yl]carbamate |
2680693-05-2 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28301291-0.1g |
benzyl N-[5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-yl]carbamate |
2680693-05-2 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28301291-0.25g |
benzyl N-[5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-yl]carbamate |
2680693-05-2 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28301291-0.5g |
benzyl N-[5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-yl]carbamate |
2680693-05-2 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28301291-1.0g |
benzyl N-[5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-yl]carbamate |
2680693-05-2 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28301291-2.5g |
benzyl N-[5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-yl]carbamate |
2680693-05-2 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28301291-5.0g |
benzyl N-[5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-yl]carbamate |
2680693-05-2 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate
Introduction to Benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate (CAS No. 2680693-05-2)
Benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2680693-05-2, belongs to the class of thiadiazole derivatives, which are well-known for their broad spectrum of biological activities. The presence of a benzyl carbamate group and a fluoro-nitrophenyl moiety enhances its potential as a lead compound in drug discovery.
The thiadiazole core in Benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate is a heterocyclic compound that exhibits significant pharmacological properties. Thiadiazoles have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The fluoro substituent at the 2-position of the phenyl ring and the nitro group at the 4-position contribute to the compound's bioactivity by influencing its electronic properties and interactions with biological targets. These structural features make it an attractive candidate for further development as an active pharmaceutical ingredient (API).
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into organic molecules can modulate their metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of Benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate, the fluoro-nitrophenyl group plays a crucial role in enhancing its pharmacokinetic properties. This has been demonstrated in several studies where fluorinated derivatives have shown improved efficacy and reduced toxicity compared to their non-fluorinated counterparts.
The benzyl carbamate group in this compound is another key feature that contributes to its potential as a drug candidate. Carbamate functionalities are known to exhibit inhibitory effects on various enzymes and receptors, making them valuable in the development of therapeutic agents. The benzyl moiety provides additional steric hindrance and electronic modulation, which can influence the compound's interaction with biological targets. This has led to investigations into its potential applications in treating conditions such as pain, inflammation, and neurodegenerative diseases.
Current research in the field of thiadiazole derivatives has focused on optimizing their structure to enhance bioactivity and reduce side effects. Several studies have reported on the synthesis and biological evaluation of various thiadiazole-based compounds, including those with fluoro and nitro substituents. These studies have provided valuable insights into the structure-activity relationships (SAR) of thiadiazoles and have identified new leads for drug development. Benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate represents one such promising lead that warrants further investigation.
In addition to its potential as a standalone therapeutic agent, Benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block that can be modified to explore new chemical space and discover novel drug candidates. The combination of a thiadiazole core with fluorinated and nitro-substituted aromatic rings offers a rich palette of possibilities for medicinal chemists to explore.
The synthesis of Benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired heterocyclic framework efficiently. The use of modern spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has facilitated the characterization of the compound's structure.
Evaluation of Benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate in vitro has revealed promising biological activity against various targets. Initial studies have shown that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are consistent with the known pharmacological properties of thiadiazole derivatives and suggest that further investigation may uncover additional therapeutic applications.
Future research directions for Benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate include exploring its potential in vivo using animal models. Such studies will provide valuable insights into its pharmacokinetic behavior and therapeutic efficacy. Additionally, computational modeling techniques can be employed to predict how this compound interacts with biological targets at the molecular level. These approaches will help guide future modifications and optimizations to enhance its bioactivity.
The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate exemplifies how advances in synthetic chemistry can lead to the discovery of new drug candidates with significant therapeutic potential. As research continues to uncover new applications for thiadiazole derivatives like this one, it is likely that we will see more innovative treatments emerge for various diseases.
2680693-05-2 (benzyl N-5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)